Cas no 2229328-54-3 (tert-butyl N-{5-chloro-2-1-(methylamino)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-1-(methylamino)cyclopropylphenyl}carbamate
• CAS No: 2229328-54-3
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5898228
• PubChem ID: 165822902
• Update Time: 2025-10-24

tert-butyl N-{5-chloro-2-1-(methylamino)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-1-(methylamino)cyclopropylphenyl}carbamate
• 2229328-54-3
• EN300-1889959
• tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C15H21ClN2O2/c1-14(2,3)20-13(19)18-12-9-10(16)5-6-11(12)15(17-4)7-8-15/h5-6,9,17H,7-8H2,1-4H3,(H,18,19)
• InChI Key： IUSHYLOGBLNLJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CC1)NC

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{5-chloro-2-1-(methylamino)cyclopropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate (CAS No. 2229328-54-3)

The compound tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate (CAS No. 2229328-54-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating biological pathways, particularly in the development of novel therapeutics targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate has surged, driven by advancements in drug discovery and precision agriculture. This compound’s chlorophenyl and methylamino moieties contribute to its versatility, enabling its use in cross-coupling reactions and as a building block for heterocyclic compounds. Its CAS No. 2229328-54-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends in organic synthesis is the focus on sustainable methodologies, and this compound aligns well with such initiatives. Its synthesis often involves catalyzed cyclopropanation and protective group strategies, which are areas of active research. Scientists are exploring greener alternatives, such as metal-free catalysis and biocatalysis, to produce tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate with minimal environmental impact. These approaches resonate with the broader push for green chemistry in the pharmaceutical industry.

The structural complexity of tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate also makes it a subject of interest in computational chemistry. Molecular docking studies and QSAR modeling are being employed to predict its interactions with biological targets, accelerating the design of next-generation drugs. This aligns with the increasing use of AI-driven drug discovery, where compounds like CAS No. 2229328-54-3 serve as critical data points for machine learning algorithms.

From a commercial perspective, the compound’s applications extend to crop protection and veterinary medicine. Its chlorinated aromatic core is a common feature in agrochemicals, offering potential efficacy against pests and pathogens. As regulatory scrutiny on pesticide residues intensifies, researchers are investigating derivatives of tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate that combine high activity with improved environmental safety profiles.

In summary, tert-butyl N-{5-chloro-2-[1-(methylamino)cyclopropyl]phenyl}carbamate (CAS No. 2229328-54-3) represents a multifaceted tool for modern chemistry. Its relevance spans drug development, agrochemical innovation, and sustainable synthesis, making it a compound of enduring interest to scientists and industry professionals alike.